cis-4,7,10,13,16,19-Docosahexaenoic Acid Methyl Ester
cis-4,7,10,13,16,19-Docosahexaenoic Acid Methyl Ester
Docosahexaenoic acid (DHA) is an essential fatty acid and the most abundant ω-3 fatty acid in neural tissues, especially in the retina and brain. DHA constitutes as much as 40% of the total polyunsaturated fatty acid pool in retinal and neuronal membranes. Supplementation of dietary DHA using fish oil inhibits the progression of atherosclerosis and delays photoreceptor degeneration in retinitis pigmentosa. Neonatal DHA deprivation causes developmental defects and can lead to hypertension in rats. DHA methyl ester is an ester version of the free acid which is less water soluble, but more amenable for the formulation of fatty acid-containing diets and dietary supplements.
Brand Name:
Vulcanchem
CAS No.:
2566-90-7
VCID:
VC0117281
InChI:
InChI=1S/C23H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17,19-20H,3,6,9,12,15,18,21-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-,20-19-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OC
Molecular Formula:
C23H34O2
Molecular Weight:
342.5 g/mol
cis-4,7,10,13,16,19-Docosahexaenoic Acid Methyl Ester
CAS No.: 2566-90-7
Reference Standards
VCID: VC0117281
Molecular Formula: C23H34O2
Molecular Weight: 342.5 g/mol
| CAS No. | 2566-90-7 |
|---|---|
| Product Name | cis-4,7,10,13,16,19-Docosahexaenoic Acid Methyl Ester |
| Molecular Formula | C23H34O2 |
| Molecular Weight | 342.5 g/mol |
| IUPAC Name | methyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate |
| Standard InChI | InChI=1S/C23H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17,19-20H,3,6,9,12,15,18,21-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-,20-19- |
| Standard InChIKey | VCDLWFYODNTQOT-JDPCYWKWSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)OC |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OC |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OC |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
| Description | Docosahexaenoic acid (DHA) is an essential fatty acid and the most abundant ω-3 fatty acid in neural tissues, especially in the retina and brain. DHA constitutes as much as 40% of the total polyunsaturated fatty acid pool in retinal and neuronal membranes. Supplementation of dietary DHA using fish oil inhibits the progression of atherosclerosis and delays photoreceptor degeneration in retinitis pigmentosa. Neonatal DHA deprivation causes developmental defects and can lead to hypertension in rats. DHA methyl ester is an ester version of the free acid which is less water soluble, but more amenable for the formulation of fatty acid-containing diets and dietary supplements. |
| Synonyms | Methyl 4,7,10,13,16,19-cis-docosahexanenoate; Methyl all-cis-4,7,10,13,16,19-docosahexaenoate; Methyl cis,cis,cis,cis,cis,cis-docosa-4,7,10,13,16,19-hexaenoate; Methyl cis-4,7,10,13,16,19-docosahexaenoate; Methyl Docosahexaenoate; |
| Reference | 1. F. Muskiet et al. “Is Docosahexaenoic Acid (DHA) Essential? Lessons from DHA Status Regulation, Our Ancient Diet, Epidemiology and RandomizedControlled Trials” The Journal of Nutrition, Vol. 134 pp. 183-186, 20042. N. Salem et al. “Mechanisms of Actions of Docosahexaenoic Acid in the Nervous System” Lipids, Vol. 36:9 pp. 945-959, 20013. M. de Brava et al. “Effects of an Eicosapentaenoic and Docosahexaenoic Acid Concentrate on a Human Lung Carcinoma Grown in Nude Mice” Lipids,Vol. 26:11 pp. 866-870, 1991 |
| PubChem Compound | 6421262 |
| Last Modified | Nov 11 2021 |
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